Cas no 88301-74-0 (Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride)

Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride structure
88301-74-0 structure
Product name:Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
CAS No:88301-74-0
MF:C8H8Cl2F3N
MW:246.057030677795
CID:638267
PubChem ID:13350311

Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-(chloromethyl)-6-(trifluoromethyl)-, hydrochloride
    • 2-(chloromethyl)-6-(trifluoromethyl)aniline,hydrochloride
    • 2-(Chloromethyl)-6-(trifluoromethyl)aniline--hydrogen chloride (1/1)
    • DTXSID80537884
    • 88301-74-0
    • Inchi: InChI=1S/C8H7ClF3N.ClH/c9-4-5-2-1-3-6(7(5)13)8(10,11)12;/h1-3H,4,13H2;1H
    • InChI Key: REIWBMTUTDSMAI-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1)C(F)(F)F)N)CCl.Cl

Computed Properties

  • Exact Mass: 244.9985891g/mol
  • Monoisotopic Mass: 244.9985891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

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